N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C22H21ClN4O4S/c1-29-17-10-14(11-18(30-2)19(17)31-3)21(28)24-9-8-16-12-32-22-25-20(26-27(16)22)13-4-6-15(23)7-5-13/h4-7,10-12H,8-9H2,1-3H3,(H,24,28)
• InChI Key: IAQSZCKPMNKXLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H21ClN4O4S
• Molecular Weight: 472.9 g/mol

Description

“N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-trimethoxybenzamide” is a compound that belongs to the class of thiazolo[3,2-b][1,2,4]triazole derivatives. These compounds have been studied for their potential anticancer properties.

Synthesis Analysis

The synthesis of thiazolo[3,2-b][1,2,4]triazole derivatives typically involves multi-step reactions. The specific synthesis process for “N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-trimethoxybenzamide” is not detailed in the available sources.

Molecular Structure Analysis

The molecular structure of thiazolo[3,2-b][1,2,4]triazole derivatives, including “N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-trimethoxybenzamide”, is typically confirmed by 1H-NMR, 13C-NMR, 2D NMR, and LC-MS.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thiazolo[3,2-b][1,2,4]triazole derivatives are typically multi-step processes involving various reagents and conditions. The specific chemical reactions for “N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-trimethoxybenzamide” are not detailed in the available sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo[3,2-b][1,2,4]triazole derivatives can be characterized by various spectroscopic techniques. The specific physical and chemical properties for “N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-trimethoxybenzamide” are not detailed in the available sources.

Scientific Research Applications

One of the primary goals in organic synthesis, especially for biologically active compounds, is to develop efficient and environmentally safe methods. . Our analysis will explore the applications of this compound in various contexts.

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Green Chemistry Approaches

Researchers have explored both classical and green chemistry methods for synthesizing 1,2,3 and 1,2,4-triazole systems. Notably:

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Biological Properties

The compound’s scaffolds and derivatives may possess interesting biological and pharmacophoric properties. Further studies are needed to uncover additional applications.

Gonnet, L., Baron, M., & Baltas, M. (2021). Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules, 26(18), 5667. DOI: 10.3390/molecules26185667Lesyk, R., Zimenkovsky, B., Atamanyuk, D., & Subtel’na, I. (2007). Synthesis and anticancer activity of new 5-substituted thiazolo[3,2-b][1,2,4]triazol-6-ones. Bioorganic & Medicinal Chemistry Letters, 17(19), 5370-5373. DOI: 10.1016/j.bmcl.2007.07.086

Future Directions

Thiazolo[3,2-b][1,2,4]triazole derivatives, including “N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-3,4,5-trimethoxybenzamide”, have shown potential as anticancer agents. Future research could focus on further exploring their therapeutic potential and optimizing their synthesis processes.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to interact with a variety of biological targets, including enzymes involved in inflammation, cancer, and microbial infections .

Mode of Action

It’s known that thiazole derivatives can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules . The compound’s interaction with its targets likely involves binding to specific sites, leading to changes in the target’s function.

Biochemical Pathways

Thiazole derivatives have been found to interact with a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been found to have a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .